Cas no 1805569-69-0 (3-Bromomethyl-2-cyano-4-nitrobenzoic acid)

• Product Name: 3-Bromomethyl-2-cyano-4-nitrobenzoic acid
• CAS No: 1805569-69-0
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 4946348
• Update Time: 2025-05-24

3-Bromomethyl-2-cyano-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-2-cyano-4-nitrobenzoic acid

• Inchi： 1S/C9H5BrN2O4/c10-3-6-7(4-11)5(9(13)14)1-2-8(6)12(15)16/h1-2H,3H2,(H,13,14)
• InChI Key： HYIUBKDJTCPWER-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 107

Additional information on 3-Bromomethyl-2-cyano-4-nitrobenzoic acid

Comprehensive Overview of 3-Bromomethyl-2-cyano-4-nitrobenzoic acid (CAS No. 1805569-69-0): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, 3-Bromomethyl-2-cyano-4-nitrobenzoic acid (CAS No. 1805569-69-0) has garnered significant attention due to its versatile reactivity and structural uniqueness. This compound, characterized by its bromomethyl, cyano, and nitro functional groups, serves as a critical building block in organic synthesis. Researchers and manufacturers increasingly seek this chemical for its role in developing high-value heterocyclic compounds, drug discovery, and material science innovations.

The molecular structure of 3-Bromomethyl-2-cyano-4-nitrobenzoic acid offers multiple reactive sites, enabling diverse transformations such as nucleophilic substitutions, cyclizations, and coupling reactions. Its CAS No. 1805569-69-0 is frequently queried in scientific databases, reflecting its relevance in peptide synthesis, fluorescence probes, and agrochemical formulations. Recent trends highlight its utility in green chemistry applications, where researchers optimize its synthesis to minimize environmental impact—a topic aligned with the global push for sustainable chemical processes.

From an industrial perspective, the demand for nitro-aromatic derivatives like this compound has surged due to their role in electronic materials and bioconjugation techniques. Analytical studies emphasize its stability under controlled conditions, making it suitable for high-purity reagent production. Notably, its cyano group enhances compatibility with click chemistry protocols, a trending methodology in biomarker development and polymer engineering.

Emerging discussions in pharmaceutical R&D often cite 3-Bromomethyl-2-cyano-4-nitrobenzoic acid as a precursor for anticancer scaffolds and enzyme inhibitors. Its bromomethyl moiety facilitates selective alkylation, a key step in constructing targeted therapeutics. Furthermore, the compound’s nitro group allows for subsequent reductions to amines, expanding its utility in proteomics and diagnostic agent design.

Quality control protocols for CAS No. 1805569-69-0 emphasize HPLC and NMR validation to ensure batch consistency—a priority for GMP-compliant manufacturing. As regulatory standards evolve, suppliers increasingly address queries about storage conditions, solubility profiles, and handling precautions, reflecting end-users’ focus on safety and performance.

In summary, 3-Bromomethyl-2-cyano-4-nitrobenzoic acid exemplifies the intersection of structural complexity and practical applicability. Its integration into next-generation syntheses and alignment with eco-friendly initiatives positions it as a compound of enduring scientific and industrial value.